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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridin-2-ol

Cat. No.: B098940 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-methylpyridin-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-4-methylpyridin-2-ol. The following procedures are based on established safety

protocols for pyridine derivatives and halogenated organic compounds to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Bromo-4-methylpyridin-2-ol is not readily

available, the hazards can be inferred from its structural components: a brominated pyridine

ring. Pyridine derivatives can be toxic and irritants.[1][2][3] Halogenated organic compounds

require careful handling to prevent exposure and environmental contamination.[4][5][6]

Therefore, a comprehensive PPE plan is mandatory.
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Protection Type Recommended Equipment Specifications and Usage

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes.[1][7]

[8]

Skin Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect for

tears or punctures before use.

[1][2][9]

Laboratory Coat

A fully buttoned, flame-

retardant lab coat should be

worn to protect skin.[1][9]

Respiratory Protection Chemical Fume Hood

All handling of 3-Bromo-4-

methylpyridin-2-ol should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[1][4][6]

Respirator

If a fume hood is not available

or if there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with

appropriate organic vapor

cartridges is required.[4][9]

Footwear Closed-toe Shoes
Required to protect feet from

spills.[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for the safe handling of 3-Bromo-4-
methylpyridin-2-ol.

Preparation and Engineering Controls:
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Review Safety Information: Before beginning work, review the safety information for

similar compounds and understand the potential hazards.[4]

Ensure Proper Ventilation: All handling of 3-Bromo-4-methylpyridin-2-ol must be

performed in a properly functioning and certified chemical fume hood.[6][9]

Gather Materials: Assemble all necessary equipment and reagents within the fume hood

to minimize movement of the hazardous material.[4]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

readily accessible.[2][3]

Handling:

Don Appropriate PPE: Wear the recommended personal protective equipment as outlined

in the table above.[4]

Weighing and Transfer: Carefully weigh and transfer the compound within the fume hood

to prevent the release of dust or vapors.

Keep Containers Closed: Keep containers tightly closed when not in use to prevent

evaporation and contamination.[7][8]

Cleanup:

Decontaminate Surfaces: Wipe down all surfaces and equipment that may have come into

contact with the chemical using a suitable solvent (e.g., acetone), collecting the rinsate as

hazardous waste.[4]

Remove PPE: Remove PPE in the correct order to avoid cross-contamination and wash

hands thoroughly with soap and water.[10]

Emergency Procedures
In the event of accidental exposure, take the following immediate actions:
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Exposure Type First-Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station. Seek medical attention.[7][8]

[10]

Skin Contact

Wash the affected area with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, seek

medical attention.[7][8][10]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][8][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

Disposal Plan
Proper disposal of 3-Bromo-4-methylpyridin-2-ol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation: All materials contaminated with 3-Bromo-4-
methylpyridin-2-ol, including the pure substance, solutions, and contaminated labware

(e.g., pipette tips, absorbent pads), must be classified as hazardous waste.[11] This is a

halogenated organic compound and must be segregated into a designated "Halogenated

Organic Waste" container.[4][5][6] Do not mix with non-halogenated waste.[5]

Containerization and Labeling:

Collect waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[11]

The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-
Bromo-4-methylpyridin-2-ol," and any other information required by your institution's
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Environmental Health and Safety (EHS) office.[4][11]

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and

secure satellite accumulation area away from incompatible materials.[11]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste management company.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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